2-(Chloromethyl)-5-(naphthalen-2-yl)oxazole

• IUPAC Name: 2-(chloromethyl)-5-naphthalen-2-yl-1,3-oxazole
• InChI: InChI=1S/C14H10ClNO/c15-8-14-16-9-13(17-14)12-6-5-10-3-1-2-4-11(10)7-12/h1-7,9H,8H2
• InChI Key: NXPZBQQJJQXRSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CN=C(O3)CCl
• Molecular Formula: C14H10ClNO
• Molecular Weight: 243.69 g/mol

Description

2-(Chloromethyl)-5-(naphthalen-2-yl)oxazole (CMNO) is an organic compound from the oxazole family. It is a heterocyclic compound that is used in various scientific research applications. CMNO is an important tool for organic synthesis and has been used in the development of various drugs and pharmaceuticals. CMNO has been found to have a variety of biochemical and physiological effects, making it a valuable resource for researchers.

Scientific Research Applications

Fluorescence and Photophysical Properties

2-(Chloromethyl)-5-(naphthalen-2-yl)oxazole and its derivatives have been explored for their unique fluorescent and photophysical properties. For instance, a related compound, 2-(4-benzo[d]oxazol-2-yl)naphtho[1,2-d]oxazol-2-yl) phenol, demonstrated significant fluorescence sensitivity to its micro-environment, exhibiting large Stokes shift in non-polar solvents, and single short wavelength emission in polar solvents. This behavior was corroborated using UV-visible and fluorescence spectroscopy, alongside computational methods like Time-Dependent Density Functional Theory (TD-DFT) (Phatangare et al., 2013).

Antimicrobial and Antifungal Activity

Some derivatives of 2-(Chloromethyl)-5-(naphthalen-2-yl)oxazole have been synthesized and evaluated for antimicrobial and antifungal activities. In one study, 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives were tested against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus niger, showing promising in vitro antibacterial and antifungal activities (Phatangare et al., 2013).

Anticancer Potential

A range of naphthalen-2-yl-containing oxazole derivatives have been synthesized and evaluated for their potential anticancer properties. For example, compounds like 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole were assessed for anticancer activity against various cell lines, with some showing moderate activity on breast cancer cell lines (Salahuddin et al., 2014).

Synthesis and Molecular Modeling

The synthesis and molecular modeling of these compounds have been extensively researched. Techniques such as Time-Dependent Density Functional Theory (TD-DFT) and various spectroscopic methods are employed to study the structural and electronic properties of these compounds, contributing to our understanding of their potential applications in fields like drug design and materials science (Gaber et al., 2018).

Crystal Structure Analysis

Investigations into the crystal structure of related compounds provide insights into their stability and potential applications. Studies include the analysis of hydrogen bonding, π–π stacking interactions, and intramolecular interactions, which are crucial for understanding the material properties of these compounds (Gündoğdu et al., 2011).

Antimicrobial, Antioxidant, and DNA Binding Studies

Further studies have also delved into the antimicrobial, antioxidant, and DNA-binding capabilities of naphthalen-2-yl-containing oxazole derivatives. These studies contribute to the development of new drugs with potential applications in treating various diseases, including cancer and infectious diseases (Gaber et al., 2018).